![molecular formula C16H15F2NO3 B5566007 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide](/img/structure/B5566007.png)
2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide, also known as DFP-10825, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Bioactive Constituents and Antibacterial Activities
Research on compounds structurally related to 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide has highlighted their potential in bioactive applications. For instance, studies have shown that derivatives from Jolyna laminarioides, which include compounds structurally similar to 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide, exhibit chymotrypsin inhibitory activity and antibacterial properties against Escherichia coli and Shigella boydii (Atta-ur-rahman et al., 1997). These findings suggest the compound's relevance in studying enzyme inhibition and potential antibacterial applications.
Photoreactions and Drug Stability
The photostability and photoreactions of related compounds, such as flutamide, have been extensively studied. Investigations into the photoreactions of flutamide in different solvents reveal insights into the stability and behavior of similar compounds under UV light, which could be pertinent for the stability assessments of 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide in pharmaceutical formulations (Y. Watanabe, S. Fukuyoshi, A. Oda, 2015).
Anticancer and Antimicrobial Potentials
Synthetic efforts towards derivatives of naproxen, a molecule with a resemblance to 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide, have demonstrated antibacterial and antifungal activities. These synthesized compounds showcase the potential therapeutic applications of such derivatives in treating infections (A.P.Zala, V.D.Dave, N.K.Undavia, 2015). This line of research underlines the importance of exploring the antimicrobial and anticancer capabilities of 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide and its derivatives.
Neurokinin-1 Receptor Antagonism
Research into neurokinin-1 receptor antagonists reveals the development of compounds with potential applications in treating emesis and depression. One such compound, 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride, demonstrates high affinity and oral activity as an h-NK(1) receptor antagonist. This research path might provide insights into the utility of 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide in developing new therapeutic agents (Timothy Harrison et al., 2001).
properties
IUPAC Name |
2-[2-(3,5-difluoro-2-methoxyphenyl)phenoxy]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F2NO3/c1-9(16(19)20)22-14-6-4-3-5-11(14)12-7-10(17)8-13(18)15(12)21-2/h3-9H,1-2H3,(H2,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGNZIPDRDIPJNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N)OC1=CC=CC=C1C2=C(C(=CC(=C2)F)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3',5'-Difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.